Cas no 2228141-63-5 (3-{2-(difluoromethoxy)-3-methylphenylmethyl}azetidin-3-ol)

• Product Name: 3-{2-(difluoromethoxy)-3-methylphenylmethyl}azetidin-3-ol
• CAS No: 2228141-63-5
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 6276654
• PubChem ID: 165634846
• Update Time: 2025-05-22

3-{2-(difluoromethoxy)-3-methylphenylmethyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{2-(difluoromethoxy)-3-methylphenylmethyl}azetidin-3-ol
• EN300-1971003
• 2228141-63-5
• 3-{[2-(difluoromethoxy)-3-methylphenyl]methyl}azetidin-3-ol

• Inchi： 1S/C12H15F2NO2/c1-8-3-2-4-9(10(8)17-11(13)14)5-12(16)6-15-7-12/h2-4,11,15-16H,5-7H2,1H3
• InChI Key： UYBBECGXPKDVHW-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1CC1(CNC1)O)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-{2-(difluoromethoxy)-3-methylphenylmethyl}azetidin-3-ol

3-{2-(Difluoromethoxy)-3-Methylphenylmethyl}Azetidin-3-Ol: A Comprehensive Overview

The compound 3-{2-(difluoromethoxy)-3-methylphenylmethyl}azetidin-3-ol, identified by the CAS number 2228141-63-5, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azetidinols, which are four-membered ring structures with hydroxyl groups. The presence of the difluoromethoxy group and a methyl substituent on the aromatic ring introduces unique electronic and steric properties, making it an intriguing subject for research in medicinal chemistry and drug design.

Recent studies have highlighted the importance of azetidinols in the development of bioactive molecules. The azetidinol core is known for its ability to adopt specific conformations that can mimic peptide bonds, making it a valuable scaffold in peptide mimetics. This property has led to its exploration in the design of inhibitors for various enzymes, including proteases and kinases. The addition of the difluoromethoxy group further enhances the compound's potential by introducing fluorine atoms, which are known to improve pharmacokinetic properties such as lipophilicity and metabolic stability.

The synthesis of 3-{2-(difluoromethoxy)-3-methylphenylmethyl}azetidin-3-ol involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the difluoromethoxy group is often achieved through nucleophilic aromatic substitution or other fluorination techniques. Subsequent steps involve the formation of the azetidine ring, which can be accomplished via cyclization reactions or other ring-forming methodologies. The optimization of these steps is crucial for achieving high yields and ensuring the purity of the final product.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, its ability to modulate enzyme activity makes it a potential candidate for anti-inflammatory or anti-cancer therapies. Recent research has also explored its role as a chiral building block in asymmetric synthesis, leveraging its stereochemistry to construct complex molecules with high enantioselectivity.

The structural features of 3-{2-(difluoromethoxy)-3-methylphenylmethyl}azetidin-3-ol make it an attractive target for further investigation into its pharmacological properties. Its unique combination of functional groups provides opportunities for exploring diverse biological interactions, from receptor binding to enzyme inhibition. As computational chemistry tools continue to advance, researchers are increasingly utilizing molecular modeling to predict and optimize the compound's bioactivity before experimental validation.

In conclusion, 3-{2-(difluoromethoxy)-3-methylphenylmethyl}azetidin-3-ol represents a compelling example of how structural diversity can be harnessed to develop innovative chemical entities with therapeutic potential. With ongoing advancements in synthetic methods and biological screening techniques, this compound is poised to contribute significantly to future discoveries in drug development and beyond.